Cas no 1514356-70-7 (2,2-difluoro-1-4-(methoxymethyl)phenylethan-1-amine)

2,2-Difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine is a fluorinated amine derivative characterized by its unique structural features, including a difluoroethyl group and a methoxymethyl-substituted aromatic ring. The presence of fluorine atoms enhances the compound's stability and potential reactivity, making it valuable for applications in pharmaceutical intermediates and agrochemical synthesis. Its aromatic moiety contributes to its utility in cross-coupling reactions and as a building block for bioactive molecules. The methoxymethyl group offers additional functionalization opportunities, broadening its versatility in organic synthesis. This compound is particularly suited for researchers seeking fluorinated analogs with tailored physicochemical properties for advanced chemical development.
2,2-difluoro-1-4-(methoxymethyl)phenylethan-1-amine structure
1514356-70-7 structure
Product Name:2,2-difluoro-1-4-(methoxymethyl)phenylethan-1-amine
CAS No:1514356-70-7
MF:C10H13F2NO
MW:201.213129758835
CID:5914999
PubChem ID:80605368
Update Time:2025-10-28

2,2-difluoro-1-4-(methoxymethyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-4-(methoxymethyl)phenylethan-1-amine
    • 2,2-difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine
    • 1514356-70-7
    • AKOS019171847
    • EN300-1929135
    • Inchi: 1S/C10H13F2NO/c1-14-6-7-2-4-8(5-3-7)9(13)10(11)12/h2-5,9-10H,6,13H2,1H3
    • InChI Key: LBLAJUADAAZIMJ-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(COC)=CC=1)N)F

Computed Properties

  • Exact Mass: 201.09652036g/mol
  • Monoisotopic Mass: 201.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.2Ų

2,2-difluoro-1-4-(methoxymethyl)phenylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1929135-0.05g
2,2-difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine
1514356-70-7
0.05g
$948.0 2023-09-17
Enamine
EN300-1929135-0.1g
2,2-difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine
1514356-70-7
0.1g
$993.0 2023-09-17
Enamine
EN300-1929135-0.25g
2,2-difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine
1514356-70-7
0.25g
$1038.0 2023-09-17
Enamine
EN300-1929135-0.5g
2,2-difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine
1514356-70-7
0.5g
$1084.0 2023-09-17
Enamine
EN300-1929135-1.0g
2,2-difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine
1514356-70-7
1g
$1557.0 2023-05-27
Enamine
EN300-1929135-2.5g
2,2-difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine
1514356-70-7
2.5g
$2211.0 2023-09-17
Enamine
EN300-1929135-5.0g
2,2-difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine
1514356-70-7
5g
$4517.0 2023-05-27
Enamine
EN300-1929135-10.0g
2,2-difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine
1514356-70-7
10g
$6697.0 2023-05-27
Enamine
EN300-1929135-1g
2,2-difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine
1514356-70-7
1g
$1129.0 2023-09-17
Enamine
EN300-1929135-5g
2,2-difluoro-1-[4-(methoxymethyl)phenyl]ethan-1-amine
1514356-70-7
5g
$3273.0 2023-09-17

Additional information on 2,2-difluoro-1-4-(methoxymethyl)phenylethan-1-amine

2,2-Difluoro-1-(4-(Methoxymethyl)phenyl)ethan-1-amine: A Comprehensive Overview

2,2-Difluoro-1-(4-(methoxymethyl)phenyl)ethan-1-amine (CAS No. 1514356-70-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a methoxymethyl-substituted phenyl ring. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The difluoromethyl group in 2,2-difluoro-1-(4-(methoxymethyl)phenyl)ethan-1-amine is known for its ability to enhance the metabolic stability and lipophilicity of the molecule. These properties are crucial for improving the bioavailability and efficacy of drug candidates. Additionally, the presence of the methoxymethyl-substituted phenyl ring can influence the compound's binding affinity to specific receptors or enzymes, thereby modulating its biological activity.

Recent studies have explored the potential of 2,2-difluoro-1-(4-(methoxymethyl)phenyl)ethan-1-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes involved in neurodegeneration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2,2-difluoro-1-(4-(methoxymethyl)phenyl)ethan-1-amine effectively inhibited the activity of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease and other neurodegenerative conditions.

Beyond its neuroprotective properties, 2,2-difluoro-1-(4-(methoxymethyl)phenyl)ethan-1-amine has also shown promise in the field of oncology. Preclinical studies have indicated that this compound possesses antiproliferative effects against various cancer cell lines. Specifically, it has been found to induce apoptosis and inhibit cell cycle progression in breast cancer cells. The mechanism underlying these effects is thought to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its therapeutic potential, 2,2-difluoro-1-(4-(methoxymethyl)phenyl)ethan-1-amine has been studied for its pharmacokinetic properties. A comprehensive pharmacokinetic analysis revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These findings suggest that 2,2-difluoro-1-(4-(methoxymethyl)phenyl)ethan-1-amine could be developed into an effective oral medication for chronic conditions.

The safety profile of 2,2-difluoro-1-(4-(methoxymethyl)phenyl)ethan-1-amine has also been evaluated in preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These results provide a strong foundation for further clinical development.

In conclusion, 2,2-difluoro-1-(4-(methoxymethyl)phenyl)ethan-1-amine (CAS No. 1514356-70-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future clinical trials and potential commercialization.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd